Cas no 1153395-65-3 (4-Fluoro-2-(4-methyl-1-piperidinyl)methylaniline)

4-Fluoro-2-(4-methyl-1-piperidinyl)methylaniline is a fluorinated aniline derivative featuring a 4-methylpiperidinylmethyl substituent at the ortho position. This compound is of interest in pharmaceutical and agrochemical research due to its structural motif, which combines a fluoroaniline core with a piperidine moiety, offering potential for bioactivity modulation. The fluorine atom enhances metabolic stability and binding affinity, while the piperidine group contributes to solubility and conformational flexibility. Its well-defined synthetic route allows for high purity, making it suitable for use as an intermediate in the development of novel therapeutic agents or specialty chemicals. The compound's stability under standard conditions ensures reliable handling and storage.

4-Fluoro-2-(4-methyl-1-piperidinyl)methylaniline structure

1153395-65-3 structure

Product Name:4-Fluoro-2-(4-methyl-1-piperidinyl)methylaniline

CAS No:1153395-65-3

MF:C₁₃H₁₉FN₂

MW:222.301766633987

CID:4681574

Update Time:2025-06-22

4-Fluoro-2-(4-methyl-1-piperidinyl)methylaniline Chemical and Physical Properties

Names and Identifiers

- 4-FLUORO-2-[(4-METHYL-1-PIPERIDINYL)METHYL]ANILINE
- 4-Fluoro-2-((4-methylpiperidin-1-yl)methyl)aniline
- 4-fluoro-2-[(4-methylpiperidin-1-yl)methyl]aniline
- 4-Fluoro-2-(4-methyl-1-piperidinyl)methylaniline
- Inchi： 1S/C13H19FN2/c1-10-4-6-16(7-5-10)9-11-8-12(14)2-3-13(11)15/h2-3,8,10H,4-7,9,15H2,1H3
- InChI Key： WTKFDEMSAGEEOZ-UHFFFAOYSA-N
- SMILES： FC1C=CC(=C(C=1)CN1CCC(C)CC1)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 214
Topological Polar Surface Area: 29.3

4-Fluoro-2-(4-methyl-1-piperidinyl)methylaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F044685-125mg	4-Fluoro-2-[(4-methyl-1-piperidinyl)methyl]aniline	1153395-65-3		125mg	$ 230.00	2022-06-05
TRC	F044685-250mg	4-Fluoro-2-[(4-methyl-1-piperidinyl)methyl]aniline	1153395-65-3		250mg	$ 375.00	2022-06-05
Chemenu	CM370773-1g	4-Fluoro-2-((4-methylpiperidin-1-yl)methyl)aniline	1153395-65-3	95%+	1g	$167	2022-09-04
Chemenu	CM370773-5g	4-Fluoro-2-((4-methylpiperidin-1-yl)methyl)aniline	1153395-65-3	95%+	5g	$500	2022-09-04

4-Fluoro-2-(4-methyl-1-piperidinyl)methylaniline Related Literature

1. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

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4. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

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5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752

Additional information on 4-Fluoro-2-(4-methyl-1-piperidinyl)methylaniline

Comprehensive Overview of 4-Fluoro-2-(4-methyl-1-piperidinyl)methylaniline (CAS No. 1153395-65-3)

4-Fluoro-2-(4-methyl-1-piperidinyl)methylaniline, with the CAS number 1153395-65-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of fluoro-substituted anilines, which are known for their unique chemical properties and potential applications in drug development. The presence of a fluoro group and a piperidinyl moiety in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds has surged due to their enhanced bioavailability and metabolic stability, which are critical factors in modern drug design. Researchers are particularly interested in 4-Fluoro-2-(4-methyl-1-piperidinyl)methylaniline because of its potential role in developing central nervous system (CNS) therapeutics. The compound's ability to cross the blood-brain barrier, attributed to its lipophilic properties, makes it a promising candidate for targeting neurological disorders.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 4-Fluoro-2-(4-methyl-1-piperidinyl)methylaniline?" The synthesis typically involves multi-step organic reactions, including nucleophilic substitution and reductive amination. Advanced techniques such as microwave-assisted synthesis have also been explored to improve yield and efficiency. These methods are often discussed in academic forums and patent literature, highlighting the compound's relevance in cutting-edge research.

Another hot topic is the safety profile of 4-Fluoro-2-(4-methyl-1-piperidinyl)methylaniline. While it is not classified as a hazardous material, proper handling and storage are essential to ensure workplace safety. Researchers often inquire about material safety data sheets (MSDS) and regulatory compliance for this compound, emphasizing the importance of transparency in chemical research.

The compound's physicochemical properties, such as its melting point, solubility, and stability under various conditions, are also of great interest. These parameters are crucial for formulating drug delivery systems and optimizing laboratory protocols. For instance, its solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol makes it versatile for experimental setups.

In the context of green chemistry, there is growing curiosity about eco-friendly synthesis methods for 4-Fluoro-2-(4-methyl-1-piperidinyl)methylaniline. Researchers are exploring catalytic processes and biocatalysis to reduce waste and energy consumption. This aligns with the global push for sustainable chemical manufacturing, a trend that resonates with both academia and industry.

Furthermore, the compound's potential biological activity is a subject of ongoing investigation. Preliminary studies suggest that it may interact with G-protein-coupled receptors (GPCRs), which are pivotal in signal transduction pathways. Such findings have sparked discussions about its applicability in personalized medicine and targeted therapy, areas that are currently at the forefront of medical innovation.

In summary, 4-Fluoro-2-(4-methyl-1-piperidinyl)methylaniline (CAS No. 1153395-65-3) is a compound of significant scientific and industrial interest. Its unique structural features, coupled with its potential applications in drug discovery and material science, make it a focal point for researchers worldwide. As advancements in chemical synthesis and biomedical research continue, this compound is likely to play an increasingly important role in shaping the future of science and technology.